Cas no 119095-00-0 (4-methyl-3,4-dihydro-2h-1,4-benzoxazin-7-ol)

• Product Name: 4-methyl-3,4-dihydro-2h-1,4-benzoxazin-7-ol
• CAS No: 119095-00-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD20526461
• CID: 1211179
• PubChem ID: 68599267
• Update Time: 2025-10-05

4-methyl-3,4-dihydro-2h-1,4-benzoxazin-7-ol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3,4-dihydro-2h-1,4-benzoxazin-7-ol
• CTK4J7293
• SDCCGMLS-0065976.P001
• PubChem22096
• SureCN2064097
• 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid
• 4-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylic acid
• AC1MDT1O
• 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-ol
• CTK4J7293; SDCCGMLS-0065976.P001; PubChem22096; SureCN2064097; 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid; 4-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylic acid; AC1MDT1O; 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-ol;
• 119095-00-0
• SCHEMBL3330747
• HQPAKPUZWRXNQS-UHFFFAOYSA-N
• EN300-3214263

• MDL： MFCD20526461
• Inchi： 1S/C9H11NO2/c1-10-4-5-12-9-6-7(11)2-3-8(9)10/h2-3,6,11H,4-5H2,1H3
• InChI Key： HQPAKPUZWRXNQS-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2N(C)CC1)O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 4-methyl-3,4-dihydro-2h-1,4-benzoxazin-7-ol

Comprehensive Overview of 4-methyl-3,4-dihydro-2h-1,4-benzoxazin-7-ol (CAS No. 119095-00-0)

4-methyl-3,4-dihydro-2h-1,4-benzoxazin-7-ol (CAS No. 119095-00-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzoxazine family, which is known for its diverse biological activities and applications in drug discovery. The presence of both methyl and hydroxyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs and antioxidant agents, given its unique structural features.

The chemical properties of 4-methyl-3,4-dihydro-2h-1,4-benzoxazin-7-ol (CAS No. 119095-00-0) make it a valuable candidate for various applications. Its molecular formula is C₉H₁₁NO₂, and it exhibits moderate solubility in polar solvents like ethanol and methanol. The compound's stability under standard conditions and its reactivity with other functional groups have made it a subject of interest in medicinal chemistry and material science. Recent studies have explored its potential as a precursor for neuroprotective compounds, which aligns with the growing demand for treatments targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most discussed topics in the scientific community is the role of benzoxazine derivatives in sustainable agriculture. 4-methyl-3,4-dihydro-2h-1,4-benzoxazin-7-ol (CAS No. 119095-00-0) has been investigated for its potential as a biopesticide, offering an eco-friendly alternative to traditional chemical pesticides. This aligns with the global shift toward green chemistry and sustainable practices, which are highly relevant in today's environmentally conscious market. Researchers are also exploring its use in crop protection due to its ability to inhibit the growth of certain plant pathogens.

In the pharmaceutical industry, 4-methyl-3,4-dihydro-2h-1,4-benzoxazin-7-ol (CAS No. 119095-00-0) is being studied for its potential in drug delivery systems. Its ability to form stable complexes with other bioactive molecules makes it a promising candidate for controlled-release formulations. This is particularly relevant given the increasing demand for personalized medicine and targeted therapies. Additionally, its antioxidant properties have sparked interest in its use for cosmeceutical applications, such as anti-aging creams and serums, which are highly sought after in the beauty industry.

The market for benzoxazine-based compounds is expected to grow significantly in the coming years, driven by advancements in drug discovery and agrochemical innovation. 4-methyl-3,4-dihydro-2h-1,4-benzoxazin-7-ol (CAS No. 119095-00-0) is poised to play a key role in this expansion, given its multifaceted applications. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of research institutions and industrial laboratories. Its compatibility with high-throughput screening techniques further enhances its appeal in modern drug development pipelines.

From a regulatory perspective, 4-methyl-3,4-dihydro-2h-1,4-benzoxazin-7-ol (CAS No. 119095-00-0) is generally regarded as safe for research purposes when handled under appropriate conditions. However, users are advised to consult material safety data sheets (MSDS) and follow good laboratory practices (GLP) to ensure safe handling. The compound's non-toxic profile and biodegradability make it an attractive option for industries aiming to comply with environmental regulations and corporate sustainability goals.

In conclusion, 4-methyl-3,4-dihydro-2h-1,4-benzoxazin-7-ol (CAS No. 119095-00-0) is a compound with immense potential across multiple sectors. Its applications in pharmaceuticals, agriculture, and material science highlight its versatility and relevance in contemporary research. As the scientific community continues to explore its properties, this compound is likely to become a cornerstone in the development of innovative solutions for some of today's most pressing challenges. Whether you're a researcher, a manufacturer, or an end-user, understanding the capabilities of this compound can provide valuable insights into its future prospects.